Cas no 5845-59-0 (methyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate)

• Product Name: methyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate
• CAS No: 5845-59-0
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD24555077
• CID: 3421293
• PubChem ID: 155821347
• Update Time: 2025-04-21

methyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• D-LEUCINE, N-L-ALANYL-, METHYL ESTER
• methyl (2R)-2-(2S)-2-aminopropanamido-4-methylpentanoate
• 5845-59-0
• methyl (2R)-2-[(2S)-2-aminopropanamido]-4-methylpentanoate
• EN300-9434359

• MDL： MFCD24555077
• Inchi： 1S/C10H20N2O3/c1-6(2)5-8(10(14)15-4)12-9(13)7(3)11/h6-8H,5,11H2,1-4H3,(H,12,13)/t7-,8+/m0/s1
• InChI Key： YXRMSKDLRGNVGS-JGVFFNPUSA-N
• SMILES： O(C)C([C@@H](CC(C)C)NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 216.14739250Da
• Monoisotopic Mass: 216.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4Ų